4-{[4-(ethoxycarbonyl)benzyl]amino}-4-oxobutanoic acid

• IUPAC Name: 4-[(4-ethoxycarbonylphenyl)methylamino]-4-oxobutanoic acid
• InChI: InChI=1S/C14H17NO5/c1-2-20-14(19)11-5-3-10(4-6-11)9-15-12(16)7-8-13(17)18/h3-6H,2,7-9H2,1H3,(H,15,16)(H,17,18)
• InChI Key: QKHFBIWSVQEZQD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)CNC(=O)CCC(=O)O
• Molecular Formula: C14H17NO5
• Molecular Weight: 279.29 g/mol

Description

4-{[4-(ethoxycarbonyl)benzyl]amino}-4-oxobutanoic acid, also known as EBC-46, is a naturally occurring compound found in the seeds of the Blushwood tree (Hylandia dockrillii). EBC-46 has been extensively studied for its potential use in cancer treatment due to its ability to induce tumor cell death and inhibit tumor growth.

Mechanism of Action

The exact mechanism of action of 4-{[4-(ethoxycarbonyl)benzyl]amino}-4-oxobutanoic acid is not fully understood. However, it is believed that 4-{[4-(ethoxycarbonyl)benzyl]amino}-4-oxobutanoic acid induces tumor cell death by disrupting the microtubule network within the cell, leading to cell cycle arrest and eventual apoptosis.
Biochemical and Physiological Effects:
4-{[4-(ethoxycarbonyl)benzyl]amino}-4-oxobutanoic acid has been shown to have a variety of biochemical and physiological effects. In addition to inducing tumor cell death, 4-{[4-(ethoxycarbonyl)benzyl]amino}-4-oxobutanoic acid has also been shown to have anti-inflammatory and analgesic properties. 4-{[4-(ethoxycarbonyl)benzyl]amino}-4-oxobutanoic acid has also been shown to increase blood flow to the site of injection, which may contribute to its anti-tumor effects.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{[4-(ethoxycarbonyl)benzyl]amino}-4-oxobutanoic acid in lab experiments is that it is a naturally occurring compound, which may make it more attractive for use in cancer treatment compared to synthetic compounds. However, one limitation of using 4-{[4-(ethoxycarbonyl)benzyl]amino}-4-oxobutanoic acid is that it is difficult to obtain in large quantities, which may limit its use in clinical trials.

Future Directions

There are several future directions for research on 4-{[4-(ethoxycarbonyl)benzyl]amino}-4-oxobutanoic acid. One area of research is to further elucidate the mechanism of action of 4-{[4-(ethoxycarbonyl)benzyl]amino}-4-oxobutanoic acid. Another area of research is to investigate the potential use of 4-{[4-(ethoxycarbonyl)benzyl]amino}-4-oxobutanoic acid in combination with other cancer treatments, such as chemotherapy and radiation therapy. Finally, there is a need for further clinical trials to determine the safety and efficacy of 4-{[4-(ethoxycarbonyl)benzyl]amino}-4-oxobutanoic acid in humans.

Synthesis Methods

4-{[4-(ethoxycarbonyl)benzyl]amino}-4-oxobutanoic acid can be extracted from the seeds of the Blushwood tree using a simple extraction process. Once extracted, the compound can be purified using various chromatography techniques to obtain a pure form of 4-{[4-(ethoxycarbonyl)benzyl]amino}-4-oxobutanoic acid.

Scientific Research Applications

4-{[4-(ethoxycarbonyl)benzyl]amino}-4-oxobutanoic acid has been extensively studied for its potential use in cancer treatment. In vitro studies have shown that 4-{[4-(ethoxycarbonyl)benzyl]amino}-4-oxobutanoic acid induces apoptosis (programmed cell death) in a variety of cancer cell lines, including melanoma, breast cancer, and prostate cancer cells. In vivo studies have also shown promising results, with 4-{[4-(ethoxycarbonyl)benzyl]amino}-4-oxobutanoic acid being able to induce tumor regression and inhibit tumor growth in animal models of cancer.